Cas no 89216-43-3 (Heptane, 1-methoxy-2-methyl-)
Heptane, 1-methoxy-2-methyl- structure
Product Name:Heptane, 1-methoxy-2-methyl-
CAS No:89216-43-3
MF:C9H20O
MW:144.254503250122
CID:608550
PubChem ID:19895062
Update Time:2025-04-19
Heptane, 1-methoxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptane, 1-methoxy-2-methyl-
- 1-methoxy-2-methylheptane
- 89216-43-3
- SCHEMBL3315690
- DTXSID20601078
-
- Inchi: 1S/C9H20O/c1-4-5-6-7-9(2)8-10-3/h9H,4-8H2,1-3H3
- InChI Key: DWBUXQOHMZZVDG-UHFFFAOYSA-N
- SMILES: O(C)CC(C)CCCCC
Computed Properties
- Exact Mass: 144.151415257g/mol
- Monoisotopic Mass: 144.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 61.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
Heptane, 1-methoxy-2-methyl- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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